N-benzhydryl-3-(3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-benzhydryl-3-[3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• InChI: InChI=1S/C24H22N4O2S/c29-24(26-22(17-8-3-1-4-9-17)18-10-5-2-6-11-18)28-15-19(16-28)23-25-21(27-30-23)14-20-12-7-13-31-20/h1-13,19,22H,14-16H2,(H,26,29)
• InChI Key: WTYWGMIEVQRNEF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC(=NO4)CC5=CC=CS5
• Molecular Formula: C24H22N4O2S
• Molecular Weight: 430.5 g/mol

Description

N-benzhydryl-3-(3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C24H22N4O2S and its molecular weight is 430.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of similar compounds involves complex chemical reactions to obtain derivatives with potential biological activities. These synthesis processes often aim to introduce various substituents into the molecule to investigate their effects on biological activity and stability. Characterization techniques such as NMR, IR spectroscopy, and X-ray diffraction studies are commonly used to confirm the structures of these synthesized compounds (Sharma et al., 2016).

Anticancer Activity

• Some derivatives have been evaluated for their anticancer activities against different cancer cell lines, showing moderate to excellent activities. The design and synthesis of these compounds are aimed at finding novel therapeutic agents for cancer treatment (Ravinaik et al., 2021).

Antidiabetic Screening

• Certain synthesized compounds have been screened for antidiabetic activity, specifically through α-amylase inhibition assays. These studies aim to identify new therapeutic agents for diabetes management by inhibiting enzymes involved in carbohydrate digestion (Lalpara et al., 2021).

Antimicrobial Evaluation

• Synthesized compounds have also been evaluated for their antimicrobial properties against various bacterial and fungal strains. These studies explore the potential of these compounds as novel antimicrobial agents, contributing to the development of new treatments for infectious diseases (Gilani et al., 2016).

Molecular Docking Studies

• Docking studies are conducted to understand the interaction between synthesized compounds and biological targets. This approach helps in the design of more effective and selective therapeutic agents by predicting the binding affinity and mode of action of the compounds (Talupur et al., 2021).